Meclocycline
Overview
Description
Meclocycline is a semi-synthetic tetracycline prepared by dehydration of the 6-hydroxy group of chlortetracycline to yield an exocyclic 6-methylene. This compound is a close structural analogue of methacycline. Like all tetracyclines, this compound shows broad spectrum antibacterial and antiprotozoan activity. This compound has been extensively cited in the literature with over 400 references.
Properties
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